Cas no 2680531-63-7 (2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride)

• Product Name: 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride
• CAS No: 2680531-63-7
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• MDL: MFCD34185830
• CID: 5458273
• PubChem ID: 165940527
• Update Time: 2025-11-01

2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28312685
• 2680531-63-7
• 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride
• Z5098612809
• 4-Pyridinecarboxylic acid, 2-(1-hydroxy-1-methylethyl)-, hydrochloride (1:1)

• MDL： MFCD34185830
• Inchi： 1S/C9H11NO3.ClH/c1-9(2,13)7-5-6(8(11)12)3-4-10-7;/h3-5,13H,1-2H3,(H,11,12);1H
• InChI Key： BQHMLCZPXOGCPC-UHFFFAOYSA-N
• SMILES： C1(C(O)(C)C)=NC=CC(C(O)=O)=C1.[H]Cl

Computed Properties

• Exact Mass: 217.0505709g/mol
• Monoisotopic Mass: 217.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride

Introduction to 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 2680531-63-7)

2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2680531-63-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine carboxylic acid class, characterized by its unique structural framework that integrates a hydroxypropyl group and a carboxylic acid moiety, both of which contribute to its versatile reactivity and potential biological activity. The hydrochloride salt form enhances its solubility, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride positions it as a promising candidate for further exploration in medicinal chemistry. The pyridine ring is a cornerstone in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of the hydroxypropyl group at the 2-position introduces additional functional diversity, enabling various chemical modifications that can fine-tune its pharmacological properties. Moreover, the carboxylic acid functionality at the 4-position provides a site for further derivatization, including esterification or amidation, which are common strategies in drug development to enhance bioavailability and metabolic stability.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit efficacy in treating a variety of conditions, including central nervous system disorders, infectious diseases, and cancer. The compound CAS No. 2680531-63-7 has garnered attention for its potential applications in these areas. For instance, preliminary in vitro studies suggest that it may possess inhibitory activity against certain enzymes implicated in inflammation and oxidative stress, which are key mechanisms in chronic diseases.

The hydrochloride salt form of this compound not only improves its solubility but also ensures stability under various storage conditions. This is particularly important for pharmaceutical applications where consistency and shelf-life are critical factors. The enhanced solubility also facilitates its use in formulation development, allowing for more efficient delivery systems such as oral tablets or injectables. These attributes make 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride a valuable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify novel drug candidates. The structural features of CAS No. 2680531-63-7 make it an attractive candidate for such computational studies. By leveraging high-throughput virtual screening, researchers can rapidly assess its binding affinity to target proteins and predict potential therapeutic effects. This approach has significantly accelerated the drug discovery process, allowing for faster identification of promising compounds that require further experimental validation.

Moreover, the synthesis of 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride has been optimized to ensure high yield and purity. Modern synthetic methodologies employ catalytic processes that minimize waste and improve efficiency, aligning with green chemistry principles. These advancements not only reduce costs but also contribute to sustainable practices in pharmaceutical manufacturing. The synthetic routes developed for this compound serve as templates for other complex molecules, demonstrating the versatility of current chemical techniques.

The biological evaluation of CAS No. 2680531-63-7 has revealed intriguing properties that warrant further investigation. In cell-based assays, it has shown modulatory effects on pathways relevant to neurodegenerative diseases, suggesting potential therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preclinical studies indicate that it may interact with receptors involved in pain perception, making it a candidate for developing novel analgesics.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the research on this compound. Such partnerships facilitate the sharing of resources and expertise, leading to more comprehensive studies and faster translation of laboratory findings into clinical applications. The collaborative spirit within the scientific community is essential for unlocking the full potential of compounds like 2-(2-hydroxypropan-2-yl)pyridine-4-carboxylic acid hydrochloride.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through stringent testing protocols. As such, rigorous preclinical and clinical trials are necessary before any therapeutic application can be approved by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). However, the promising preliminary data on CAS No. 2680531-63-7 provide a strong foundation for these regulatory submissions.

In conclusion,CAS No 2680531 63 7 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities。The combination of computational modeling，synthetic optimization，and collaborative research efforts positions this compound as a promising candidate for further development。As research progresses，it is anticipated that additional therapeutic applications will be uncovered，underscoring the importance of continued exploration in this field。